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Compound of Interest

Compound Name: 5-Nitropicolinic acid

Cat. No.: B016969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Nitropicolinic acid, a substituted pyridine carboxylic acid, is a molecule of interest in

medicinal chemistry and materials science due to its potential role as a ligand in coordination

complexes and as a building block for novel therapeutic agents. Understanding the thermal

stability and decomposition profile of this compound is critical for its safe handling, formulation,

and application in drug development and other fields where thermal stress may be

encountered. This technical guide provides a comprehensive overview of the thermal

properties of 5-Nitropicolinic acid, drawing upon available literature and the established

behavior of related compounds.

While specific experimental thermogravimetric analysis (TGA) or differential scanning

calorimetry (DSC) data for 5-nitropicolinic acid is not readily available in the reviewed

literature, this guide outlines the expected thermal behavior, key decomposition pathways, and

the methodologies for its analysis.

Physicochemical Properties
A foundational understanding of the physicochemical properties of 5-Nitropicolinic acid is

essential before delving into its thermal characteristics.
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Property Value Source

Molecular Formula C₆H₄N₂O₄ --INVALID-LINK--

Molecular Weight 168.11 g/mol --INVALID-LINK--

Appearance
White to Orange to Green

powder to crystal
ChemicalBook

Melting Point 153 °C (with decomposition) ChemicalBook

pKa 2.88 ± 0.10 (Predicted) ChemicalBook

Crystal Structure Exists as a monohydrate --INVALID-LINK--

Predicted Thermal Decomposition Profile
The thermal decomposition of 5-Nitropicolinic acid is anticipated to proceed through two

primary pathways, influenced by its constituent functional groups: the carboxylic acid and the

nitro group on the pyridine ring.

Decarboxylation: Picolinic acid and its derivatives are known to undergo decarboxylation

upon heating, yielding pyridine and carbon dioxide. The presence of the electron-withdrawing

nitro group at the 5-position is expected to facilitate this process. Studies on the

decarboxylation of substituted picolinic acids in aqueous solution have shown that the 5-nitro

substituent increases the reaction rate.[1] This suggests that decarboxylation is a likely initial

step in the thermal decomposition of solid 5-Nitropicolinic acid.

Nitro Group Decomposition: Nitroaromatic compounds are known for their energetic nature

and complex decomposition pathways. The decomposition of the nitro group can lead to the

release of nitrogen oxides (NOx) and other gaseous products. This process is often

exothermic and can be influenced by the presence of other functional groups and the overall

molecular structure.

The decomposition of 5-Nitropicolinic acid is therefore likely a multi-step process, initiated by

decarboxylation, followed by the decomposition of the resulting nitropyridine molecule at higher

temperatures. The presence of a hydrated crystal form will also influence the initial stages of

thermal analysis, with an initial weight loss corresponding to the loss of water.
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Comparative Thermal Data of Related Pyridine
Carboxylic Acids
To provide context for the expected thermal stability of 5-Nitropicolinic acid, the following

table summarizes the decomposition data for related pyridine carboxylic acids.

Compound
Decomposition
Onset (°C)

Decomposition
Peak (°C)

Key Observations

Picolinic Acid

(Pyridine-2-carboxylic

acid)

~110 (sublimation),

~195 (decomposition)
~211

Melts around 140-

143°C before

decomposing.[2]

Nicotinic Acid

(Pyridine-3-carboxylic

acid)

>250 -
Generally more stable

than picolinic acid.

Isonicotinic Acid

(Pyridine-4-carboxylic

acid)

>250 -
Similar to nicotinic

acid in stability.

4-Nitropicolinic Acid
157-158 (melts with

decomposition)
-

Decomposition

accompanies melting.

[3]

Experimental Protocols for Thermal Analysis
To experimentally determine the thermal stability and decomposition of 5-Nitropicolinic acid,

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the primary

recommended techniques.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere.

Methodology:
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Sample Preparation: A small amount of 5-Nitropicolinic acid (typically 5-10 mg) is

accurately weighed into a TGA pan (e.g., alumina or platinum).

Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen) to prevent

oxidative decomposition.

Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a defined

temperature range (e.g., 25 °C to 600 °C).

Data Analysis: The resulting TGA curve plots the percentage of weight loss versus

temperature. The onset temperature of decomposition, the temperature of maximum weight

loss (from the derivative thermogravimetric, DTG, curve), and the residual mass are

determined.

Differential Scanning Calorimetry (DSC)
DSC measures the difference in heat flow between a sample and a reference as a function of

temperature. It provides information on melting, crystallization, and decomposition events.

Methodology:

Sample Preparation: A small amount of 5-Nitropicolinic acid (typically 2-5 mg) is

hermetically sealed in a DSC pan (e.g., aluminum). An empty sealed pan is used as a

reference.

Instrument Setup: The DSC cell is purged with an inert gas.

Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a

temperature range that encompasses the expected melting and decomposition points.

Data Analysis: The DSC thermogram shows endothermic peaks (e.g., melting) and

exothermic peaks (e.g., decomposition). The onset temperature, peak temperature, and

enthalpy change (ΔH) for each thermal event are determined.

Visualizing Experimental Workflows and Logical
Relationships
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The following diagrams, generated using the DOT language, illustrate a typical experimental

workflow for thermal analysis and the key factors influencing the thermal stability of 5-
Nitropicolinic acid.
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Thermal Analysis
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Click to download full resolution via product page

Caption: Generalized experimental workflow for TGA and DSC analysis.
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Caption: Factors influencing the thermal stability of 5-Nitropicolinic acid.

Conclusion
A thorough understanding of the thermal stability and decomposition pathways of 5-
Nitropicolinic acid is paramount for its successful application in research and development.

While direct experimental data on its solid-state thermal decomposition is currently limited in
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the public domain, this guide provides a robust framework based on the compound's chemical

nature and the behavior of analogous structures. The primary decomposition mechanisms are

anticipated to be decarboxylation, facilitated by the picolinic acid moiety, and the decomposition

of the nitro group. It is strongly recommended that researchers and drug development

professionals conduct specific TGA and DSC analyses as outlined in this guide to obtain

precise quantitative data for their specific batches and formulations of 5-Nitropicolinic acid.

This will ensure safe handling and predictable performance in its intended applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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